Cas no 63182-18-3 ( )

• Product Name: &nbsp
• CAS No: 63182-18-3
• MF: C₁₄H₂₄ClNO
• MW: 257.799463272095
• CID: 959035
• PubChem ID: 113117
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-octylphenol,hydrochloride
• Phenol,2-amino-4-octyl-,hydrochloride
• NSC 23823
• DBGCDYXGTFBQHC-UHFFFAOYSA-N
• DTXSID0069759
• 63182-18-3
• NSC-23823
• Phenol, 2-amino-4-octyl-, hydrochloride (1:1)
• Phenol, 2-amino-4-octyl-, hydrochloride
• NSC23823
•  

• Inchi： 1S/C14H23NO.ClH/c1-2-3-4-5-6-7-8-12-9-10-14(16)13(15)11-12;/h9-11,16H,2-8,15H2,1H3;1H
• InChI Key： DBGCDYXGTFBQHC-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1N)CCCCCCCC

Computed Properties

• Exact Mass: 257.15500
• Monoisotopic Mass: 257.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 5.26060